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1,3,3-Trimethyl-2-[(1E,3E)-3-methyl-1,3-hexadien-5-ynyl]-cyclohexane 1,3,3-Trimethyl-2-[(1E,3E)-3-methyl-1,3-hexadien-5-ynyl]-cyclohexane
Brand Name: Vulcanchem
CAS No.: 25576-25-4
VCID: VC21097963
InChI: InChI=1S/C16H22/c1-6-8-13(2)10-11-15-14(3)9-7-12-16(15,4)5/h1,8,10-11H,7,9,12H2,2-5H3/b11-10+,13-8+
SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC#C)C
Molecular Formula: C16H22
Molecular Weight: 214.35 g/mol

1,3,3-Trimethyl-2-[(1E,3E)-3-methyl-1,3-hexadien-5-ynyl]-cyclohexane

CAS No.: 25576-25-4

Cat. No.: VC21097963

Molecular Formula: C16H22

Molecular Weight: 214.35 g/mol

* For research use only. Not for human or veterinary use.

1,3,3-Trimethyl-2-[(1E,3E)-3-methyl-1,3-hexadien-5-ynyl]-cyclohexane - 25576-25-4

Specification

CAS No. 25576-25-4
Molecular Formula C16H22
Molecular Weight 214.35 g/mol
IUPAC Name 1,3,3-trimethyl-2-[(1E,3E)-3-methylhexa-1,3-dien-5-ynyl]cyclohexene
Standard InChI InChI=1S/C16H22/c1-6-8-13(2)10-11-15-14(3)9-7-12-16(15,4)5/h1,8,10-11H,7,9,12H2,2-5H3/b11-10+,13-8+
Standard InChI Key VZHBEOMOYZVQPM-OGFJCPFKSA-N
Isomeric SMILES CC1=C(C(CCC1)(C)C)/C=C/C(=C/C#C)/C
SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC#C)C
Canonical SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC#C)C

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